Cas no 286945-99-1 (3,7-Diazabicyclo[3.3.1]nonane, 3-(3-pyridinyl)-)

• Product Name: 3,7-Diazabicyclo[3.3.1]nonane, 3-(3-pyridinyl)-
• CAS No: 286945-99-1
• MF: C₁₂H₁₇N₃
• MW: 203.283482313156
• CID: 1435910
• Update Time: 2024-08-15

3,7-Diazabicyclo[3.3.1]nonane, 3-(3-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• 3,7-Diazabicyclo[3.3.1]nonane, 3-(3-pyridinyl)-

• Inchi： 1S/C12H17N3/c1-2-12(7-13-3-1)15-8-10-4-11(9-15)6-14-5-10/h1-3,7,10-11,14H,4-6,8-9H2
• InChI Key： QGPJNUIJAGMDMT-UHFFFAOYSA-N
• SMILES： C12CC(CNC1)CN(C1=CC=CN=C1)C2

Computed Properties

• Exact Mass: 203.14241

Experimental Properties

• Density: 1.097±0.06 g/cm3(Predicted)
• Boiling Point: 354.6±32.0 °C(Predicted)
• PSA: 28.16
• pka: 10.23±0.20(Predicted)